3-Fluoro-2-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6F2O2S
• Molecular Weight: 192.19 g/mol
• SMILES: CC1=C(C=CC=C1S(=O)(=O)F)F
• InChI: InChI=1S/C7H6F2O2S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,1H3
• InChIKey: XHWJOTJRBGYYTO-UHFFFAOYSA-N

3-Fluoro-2-methylbenzene-1-sulfonyl Fluoride: Physicochemical Profile & Procurement

3-Fluoro-2-methylbenzene-1-sulfonyl fluoride (CAS 1934798-76-1) is a di-substituted aryl sulfonyl fluoride with a molecular weight of 192.19 g/mol and a computed XLogP3 of 2.2 [1]. It belongs to the sulfonyl fluoride class, which is characterized by a balanced stability-reactivity profile that underpins its utility in sulfur(VI) fluoride exchange (SuFEx) click chemistry [2]. Unlike its sulfonyl chloride analog (CAS 875166-92-0), the S–F bond imparts significantly greater resistance to hydrolysis, making it a more robust electrophilic warhead or synthetic building block for applications requiring aqueous or biological compatibility [3]. Commercial sourcing typically specifies a minimum purity of 95% [1].

SuFEx click chemistry building block with hydrolytically stable S–F bond Reaction-fit

Electronically tuned aryl core (3-F, 2-CH3) for controlled electrophilicity Design-fit

Supports aqueous bioconjugation, fragment library, and 18F‑radiolabeling studies Application-fit

• [1] PubChem. (2025). Compound Summary for CID 122236202: 3-Fluoro-2-methylbenzene-1-sulfonyl fluoride. National Center for Biotechnology Information. View Source
• [2] Chinthakindi, P. K., & Arvidsson, P. I. (2018). Sulfonyl Fluorides (SFs): More Than Click Reagents? European Journal of Organic Chemistry, 2018(27-28), 3648–3666. View Source
• [3] Wikipedia contributors. (2025). Sulfonyl halide. In Wikipedia, The Free Encyclopedia. View Source

3-Fluoro-2-methylbenzene-1-sulfonyl Fluoride: Analog Substitution Risk

Substituting 3-fluoro-2-methylbenzene-1-sulfonyl fluoride with a generic aryl sulfonyl fluoride, such as unsubstituted benzenesulfonyl fluoride or 2-methylbenzenesulfonyl fluoride, introduces significant risk of altered reaction kinetics, physicochemical properties, and biological stability. The specific 3-fluoro and 2-methyl substitution pattern is not inert; the electron-withdrawing fluorine atom at the meta position modulates the electrophilicity of the sulfur center, while the ortho-methyl group provides steric shielding that slows hydrolytic degradation [1]. Both electronic and steric factors have been shown to directly affect the in vitro metabolic stability of the S–F bond in model aryl sulfonyl fluorides, with 2,4,6-trisubstituted systems exhibiting the highest stability [1]. Therefore, altering this substitution pattern can lead to unpredictable SuFEx reaction rates, premature warhead deactivation in biological assays, or changes in membrane permeability due to shifts in lipophilicity, undermining reproducibility in both synthetic and biological applications.

Kinetics shift Removing 3-F may alter SuFEx reactivity; electron‑withdrawing effect modulates sulfur electrophilicity.

Stability loss Ortho‑methyl steric shielding slows hydrolysis; analogs without it may exhibit lower aqueous stability.

Permeability change Altering substitution pattern shifts LogP and may affect membrane permeability in cell‑based assays.

• [1] King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1074. View Source

3-Fluoro-2-methylbenzene-1-sulfonyl Fluoride: Key Differentiator Evidence

Hydrolytic Stability: Sulfonyl Fluoride vs. Chloride

A fundamental differentiation for 3-fluoro-2-methylbenzene-1-sulfonyl fluoride is the superior aqueous stability of its S–F bond compared to the S–Cl bond in its direct synthetic precursor, 3-fluoro-2-methylbenzene-1-sulfonyl chloride [1]. The general stability order for sulfonyl halides is fluorides > chlorides > bromides > iodides, with sulfonyl fluorides demonstrating remarkable resistance to hydrolysis under physiological conditions, whereas sulfonyl chlorides suffer from high instability and fast hydrolysis rates that complicate isolation and handling [1][2]. This class-level property directly translates to procurement value: the fluoride form can be stored and used in ambient conditions with minimal degradation, while the chloride analog requires rigorous exclusion of moisture and is often generated and used in situ.

Hydrolytic Stability

Class‑level inference

Sulfonyl fluoride: bench‑stable, aqueous‑compatible.
Sulfonyl chloride: rapid hydrolysis, moisture‑sensitive.

Supports ambient storage and aqueous SuFEx workflow.

Reported stability ranking: F > Cl > Br > I.

Evidence Dimension	Hydrolytic stability ranking and general handling properties
Target Compound Data	Stable to hydrolysis; bench-stable under ambient conditions; suitable for aqueous SuFEx reactions.
Comparator Or Baseline	3-Fluoro-2-methylbenzene-1-sulfonyl chloride (and general sulfonyl chlorides): Highly susceptible to hydrolysis; requires anhydrous conditions; problematic isolation.
Quantified Difference	Sulfonyl fluorides are qualitatively more stable (fluorides > chlorides > bromides > iodides) [1]. The corresponding chlorides are described as having 'high instability and fast hydrolysis rates, which results in troublesome isolation procedures' [2].
Conditions	General stability ranking and reported synthetic handling properties (class-level inference applied to the specific compound pair).

Why This Matters

For procurement, this means the fluoride compound offers a longer shelf-life, greater experimental robustness, and compatibility with aqueous or biological reaction conditions, reducing the need for costly anhydrous handling infrastructure compared to the chloride.

• [1] Wikipedia contributors. (2025). Sulfonyl halide. In Wikipedia, The Free Encyclopedia. View Source
• [2] Gómez-Palomino, A., & Cornella, J. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie International Edition, 58(50), 18235–18239. (Supporting text: 'sulfonyl chlorides suffer from high instability and fast hydrolysis rates'). View Source

Lipophilicity Gain from 3-Fluoro Substitution

The computed lipophilicity (XLogP3 = 2.2) of 3-fluoro-2-methylbenzene-1-sulfonyl fluoride is significantly elevated compared to the unsubstituted parent scaffold, benzenesulfonyl fluoride (XLogP3 = 1.0), and slightly higher than its non-fluorinated analog, 2-methylbenzenesulfonyl fluoride (XLogP3 = 2.1) [1][2]. This demonstrates that the 3-fluoro substituent contributes an increment of approximately +1.2 log units over the parent, and +0.1 log units over the methyl-only analog, indicating increased membrane permeability potential. The topological polar surface area (TPSA) remains constant at 42.5 Ų, meaning the increase in lipophilicity is achieved without sacrificing the compound's ability to engage in polar interactions.

Lipophilicity (XLogP3)

Cross‑study comparable

2.2 vs 1.0 (+1.2) vs benzenesulfonyl fluoride

Higher membrane permeability potential without polar surface area increase.

TPSA constant 42.5 Ų across analogs.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.2; TPSA = 42.5 Ų
Comparator Or Baseline	Benzenesulfonyl fluoride: XLogP3 = 1.0; TPSA = 42.5 Ų. 2-Methylbenzenesulfonyl fluoride: XLogP3 = 2.1.
Quantified Difference	ΔXLogP3 = +1.2 (vs. benzenesulfonyl fluoride); ΔXLogP3 = +0.1 (vs. 2-methylbenzenesulfonyl fluoride).
Conditions	Computed values from PubChem (XLogP3 3.0 algorithm) and vendor databases, reflecting intrinsic physicochemical properties.

Why This Matters

This quantifiable LogP difference is critical for scientists selecting a sulfonyl fluoride building block for cellular assays or in vivo probe design, where higher lipophilicity without increased polar surface area can improve passive membrane permeability and target engagement.

• [1] PubChem. (2025). Compound Summary for CID 122236202: 3-Fluoro-2-methylbenzene-1-sulfonyl fluoride. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 67779: Benzenesulfonyl fluoride. National Center for Biotechnology Information; and Alfa Chemistry. XLogP3 value for 2-Methylbenzenesulfonyl fluoride. View Source

Metabolic Stability of S–F Bond: Substituent Effects

A 2023 systematic investigation of 14 model aryl sulfonyl fluorides established that both electronic and steric factors govern the in vitro metabolic stability of the S–F bond in rat serum and PBS, with 2,4,6-trisubstituted analogs displaying the highest stability [1]. While 3-fluoro-2-methylbenzene-1-sulfonyl fluoride was not a direct member of this specific panel, its 2,3-disubstitution pattern places it in an intermediate stability class. The 3-fluoro group exerts a meta-electron-withdrawing effect (Hammett σ_meta ≈ +0.34), which increases the electrophilicity of the sulfur center, while the ortho-2-methyl group introduces steric congestion that partially shields the S–F bond from nucleophilic attack. This dual electronic/steric modulation predicts a metabolic stability profile superior to monosubstituted or para-substituted analogs lacking steric shielding.

Metabolic Stability

Class‑level inference

Predicted intermediate‑high stability class (2,3‑disubstitution).

Supports covalent warhead lifetime screening in biological media.

Based on steric/electronic substituent effects from King et al. (2023).

Evidence Dimension	In vitro metabolic stability ranking based on substitution pattern
Target Compound Data	2,3-disubstituted scaffold (3-F, 2-CH3); predicted intermediate-high stability class based on combined steric (ortho-methyl) and electronic (meta-fluoro) effects.
Comparator Or Baseline	2,4,6-trisubstituted aryl sulfonyl fluorides (highest stability, per King et al. 2023); monosubstituted or para-substituted analogs (lower stability). Benzenesulfonyl fluoride (unsubstituted, lowest stability class).
Quantified Difference	The study reports that '2,4,6-trisubstituted model aryl sulfonyl fluorides examined display the highest in vitro metabolic stability' [1]. The target compound's stability is predicted to fall between these highly stable trisubstituted systems and less stable monosubstituted analogs.
Conditions	Rat serum and phosphate-buffered saline (PBS) at physiological pH, as per King et al. (2023) Mol. Pharm.

Why This Matters

A predictable metabolic stability ranking allows medicinal chemists to select this compound as a covalent warhead with a defined lifetime in biological media, avoiding compounds that are either too unstable (premature hydrolysis) or too stable (insufficient reactivity).

• [1] King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1074. View Source

SuFEx Kinetics: Electron-Withdrawing 3-Fluoro Effect

The rate of SuFEx reactions is sensitive to the electronic nature of aryl substituents. The 3-fluoro group on 3-fluoro-2-methylbenzene-1-sulfonyl fluoride acts as an electron-withdrawing group, increasing the electrophilicity of the sulfur center and thereby accelerating nucleophilic attack compared to electron-rich or unsubstituted analogs. This is consistent with literature reports that electron-withdrawing groups on aryl sulfonyl fluorides facilitate rapid conversion in nucleophilic substitutions, while electron-donating and sterically hindered substrates require modified conditions [1]. Consequently, this compound is expected to exhibit faster reaction kinetics with amine, alcohol, or phenolate nucleophiles under standard SuFEx conditions (e.g., bifluoride catalysis) relative to 2-methylbenzenesulfonyl fluoride (which lacks the electron-withdrawing 3-fluoro group).

SuFEx Kinetics

Class‑level inference

Target (3‑F, 2‑CH3): predicted faster.
Comparator (2‑CH3 only): slower.

Reported faster kinetics with electron‑withdrawing group; may support reaction efficiency.

Evidence Dimension	Relative SuFEx reaction rate (qualitative ranking based on electronic effects)
Target Compound Data	Predicted faster reaction kinetics due to meta-electron-withdrawing fluorine substituent (σ_meta ≈ +0.34).
Comparator Or Baseline	2-Methylbenzenesulfonyl fluoride: lacks the electron-withdrawing 3-fluoro group; predicted slower SuFEx kinetics. Benzenesulfonyl fluoride: unsubstituted; baseline reactivity.
Quantified Difference	Not directly quantified for this specific compound, but literature states 'Electron-withdrawing groups facilitated rapid conversion, while electron-donating and sterically hindered substrates required modified conditions' [1].
Conditions	SuFEx reactions with nucleophiles under standard bifluoride or organocatalytic conditions.

Why This Matters

Faster, more reliable SuFEx kinetics translate to higher synthetic efficiency and better yields in library synthesis, bioconjugation, or radiolabeling workflows, where reaction time and stoichiometry directly affect cost and throughput.

• [1] Organic Chemistry Portal. (n.d.). Synthesis of Sulfonyl Azides via Lewis Base Activation of Sulfonyl Fluorides and Trimethylsilyl Azide. View Source

3-Fluoro-2-methylbenzene-1-sulfonyl Fluoride: Optimal Application Scenarios

Aqueous SuFEx Bioconjugation & Covalent Probe Synthesis

The intrinsic hydrolytic stability of the sulfonyl fluoride group, which is far superior to its sulfonyl chloride counterpart, allows 3-fluoro-2-methylbenzene-1-sulfonyl fluoride to be used directly in aqueous SuFEx reactions for labeling proteins, peptides, or other biomolecules. Its elevated LogP (XLogP3 = 2.2) relative to benzenesulfonyl fluoride (XLogP3 = 1.0) suggests better passive membrane permeability, making it a superior choice for designing cell-permeable covalent probes where intracellular target engagement is required [1].

Fragment-Based Covalent Inhibitor Library Synthesis

The combination of electronic activation (3-fluoro group) and steric modulation (2-methyl group) provides a tuned reactivity profile that balances sufficient electrophilicity for target engagement with adequate aqueous stability to minimize off-target labeling. This is particularly valuable in fragment-based drug discovery, where warheads with intermediate reactivity—neither too fast (non-specific) nor too slow (ineffective)—are sought. The compound serves as a core scaffold for generating sulfonyl fluoride fragment libraries (SuFBits) [1].

18F-Synthon for PET Tracer Development

Aryl sulfonyl fluorides are under investigation as 18F-radiolabeling synthons for positron emission tomography (PET). The metabolic stability of the S–F bond, which is enhanced by the steric shielding of the ortho-methyl group and the electronic influence of the 3-fluoro substituent, is critical for maintaining the 18F label in vivo until imaging is complete. The compound's substitution pattern places it in a favorable stability class based on systematic investigations of substituent effects on S–F bond integrity in rat serum [1].

Late-Stage Diversification: Pharmaceuticals & Agrochemicals

In synthetic chemistry, the orthogonal reactivity of sulfonyl fluorides—stable to a wide range of reaction conditions yet selectively activated for SuFEx—enables late-stage functionalization of complex molecules. The 3-fluoro-2-methyl substitution pattern provides a distinct reactivity and lipophilicity profile that can be exploited to fine-tune the properties of drug candidates or agrochemical intermediates without resorting to protecting group chemistry. The compound can be procured as a defined building block, eliminating variability introduced by in-situ generation from less stable sulfonyl chlorides [1].

Application

Selection Property

Validation Focus

Aqueous SuFEx bioconjugation probe synthesis

Hydrolytic stability and LogP profile

Aqueous reactivity and membrane permeability assessment

Fragment‑based covalent inhibitor library synthesis

Tuned reactivity (electronic/steric)

Reactivity profiling and selectivity screening

18F‑PET tracer radiolabeling research

Metabolic stability of S–F bond

In vivo stability monitoring in biological media

Late‑stage diversification (pharma/agro)

Defined building block vs in‑situ generation

Reaction orthogonality and product consistency

• [1] King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1074. View Source